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Compound of Interest

Compound Name: Methyl 2-bromo-3-methylbenzoate

Cat. No.: B146986

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Methyl 2-bromo-3-methylbenzoate (CAS No. 131001-86-0). The information is intended for
professionals in research and drug development who may handle this compound. This
document outlines the known hazards, provides recommendations for safe handling and
storage, and details emergency procedures.

Hazard Identification and Classification

Methyl 2-bromo-3-methylbenzoate is classified as a hazardous chemical. All personnel
should be fully aware of its potential risks before handling. The primary hazards are skin, eye,
and potential respiratory irritation.[1][2]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification:

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1][2]
o Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[1][2]

e Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[2]
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Hazard Pictograms and Signal Word

» Pictogram:
o GHSO07: Exclamation Mark[2]
» Signal Word:

o Warning[1][2]

Hazard and Precautionary Statements

» Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[2]

e Precautionary Statements:

[¢]

Prevention: P261, P264, P271, P280[2]

o

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,
P337+P317, P362+P364[1][2]

o

Storage: P403+P233, P405

o

Disposal: P501

Data Presentation

Quantitative data for Methyl 2-bromo-3-methylbenzoate is summarized below. Note that
specific quantitative toxicological data, such as LD50 and LC50 values, are not readily
available in the public domain for this specific compound.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 131001-86-0 TCI, Fisher Scientific
Molecular Formula CoHoBro: TCI, PubChem
Molecular Weight 229.07 g/mol PubChem
Appearance Colorless to Ii'ght.yellow to light TCl

orange clear liquid
Boiling Point 267.4 £ 20.0 °C (Predicted) ECHEMI
Density 1.433 + 0.06 g/cm? (Predicted) ECHEMI
Flash Point 115.5°C ECHEMI

Water Solubility

Slightly soluble in water

ChemicalBook

Purity

>98.0% (GC)

TCI

Table 2: Toxicological and Hazard Information
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Parameter

Information

Source(s)

Acute Toxicity

No data available.

Skin Corrosion/Irritation

Causes skin irritation
(Category 2). There may be
irritation and redness at the

site of contact.

TCI, Shanghai Canbi Pharma

Serious Eye Damage/Irritation

Causes serious eye irritation
(Category 2). There may be
irritation and redness. The

eyes may water profusely.

TCI, Shanghai Canbi Pharma

Respiratory Sensitization

No data available.

Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

STOT-Single Exposure

May cause respiratory irritation
(Category 3). There may be
irritation of the throat with a
feeling of tightness in the
chest. Exposure may cause

coughing or wheezing.

Shanghai Canbi Pharma

STOT-Repeated Exposure

No data available.

Aspiration Hazard

No data available.

Experimental Protocols
Synthesis of Methyl 2-bromo-3-methylbenzoate

The following protocol is adapted from established synthetic procedures.

Materials:
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e 2-bromo-3-methylbenzoic acid (5 g, 23.2 mmol)
e Anhydrous methanol (100 mL)

o Concentrated sulfuric acid (0.5 mL)

e Dichloromethane (50 mL)

» Saturated sodium bicarbonate solution (30 mL)
e Anhydrous sodium sulfate

Procedure:

A solution of 2-bromo-3-methylbenzoic acid (5 g, 23.2 mmol) and concentrated sulfuric acid
(0.5 mL) in anhydrous methanol (100 mL) is prepared in a suitable reaction vessel.

e The mixture is heated to reflux and maintained for 20 hours.

e Upon completion of the reaction, the solvent is removed by concentration under reduced
pressure using a rotary evaporator.

e The resulting residue is dissolved in dichloromethane (50 mL).

e The organic solution is washed with a saturated sodium bicarbonate solution (30 mL) to
neutralize any remaining acid.

e The organic phase is then dried over anhydrous sodium sulfate.

e The dried solution is filtered and concentrated again under reduced pressure by rotary
evaporator to yield Methyl 2-bromo-3-methylbenzoate.

Safety and Handling Precautions
Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, especially when handling larger quantities or when there is a potential for aerosol
generation.
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o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection:
o Wear a lab coat to protect against skin exposure.

o Chemically resistant gloves (e.g., nitrile) should be worn at all times. Inspect gloves for
any signs of degradation before use.

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Safe Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling of Methyl 2-
bromo-3-methylbenzoate.
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Safe Handling Workflow for Methyl 2-bromo-3-methylbenzoate
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Caption: Workflow for the safe handling of Methyl 2-bromo-3-methylbenzoate.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b146986?utm_src=pdf-body-img
https://www.benchchem.com/product/b146986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures
First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1]

 In case of skin contact: Immediately wash skin with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice/attention.[1]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing. If
respiratory irritation or other symptoms occur, seek medical attention.

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Spill Response

e Minor Spills:

o Alert personnel in the immediate area.

[e]

Ensure adequate ventilation and wear appropriate PPE.

o

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a designated, labeled waste container.

[¢]

[¢]

Clean the spill area with a suitable decontaminating agent.
e Major Spills:
o Evacuate the area immediately.
o Alert others and contact your institution's emergency response team.

o Do not attempt to clean up a large spill without proper training and equipment.
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Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific hazards arising from the chemical: In case of fire, hazardous decomposition
products such as carbon monoxide, carbon dioxide, and hydrogen bromide may be
produced.[2]

» Protective equipment for firefighters: Wear a self-contained breathing apparatus (SCBA) and
full protective gear.

Storage and Disposal
Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Disposal

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

e Do not dispose of down the drain.

Logical Relationships in Emergency Response

The following diagram illustrates the logical flow of actions in the event of an emergency
involving Methyl 2-bromo-3-methylbenzoate.
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Emergency Response Logic for Methyl 2-bromo-3-methylbenzoate
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Caption: Logical decision-making process for emergency situations.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b146986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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